1-tert-Butyl 4-ethyl 4-(2-ethoxy-2-oxoethyl)piperidine-1,4-dicarboxylate

• IUPAC Name: 1-O-tert-butyl 4-O-ethyl 4-(2-ethoxy-2-oxoethyl)piperidine-1,4-dicarboxylate
• InChI: InChI=1S/C17H29NO6/c1-6-22-13(19)12-17(14(20)23-7-2)8-10-18(11-9-17)15(21)24-16(3,4)5/h6-12H2,1-5H3
• InChI Key: SXZLSDSEEKQYPA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1(CCN(CC1)C(=O)OC(C)(C)C)C(=O)OCC
• Molecular Formula: C17H29NO6
• DSSTOX Substance ID: DTXSID601133220
• Molecular Weight: 343.4 g/mol
• CAS No.: 867009-56-1

Description

“1-tert-Butyl 4-ethyl 4-(2-ethoxy-2-oxoethyl)piperidine-1,4-dicarboxylate” is a chemical compound with the molecular formula C17H29NO6. It is also known as 1,4-Piperidinedicarboxylic acid, 4-(2-ethoxy-2-oxoethyl)-, 1-(1,1-dimethylethyl) 4-ethyl ester.

Molecular Structure Analysis

The molecular structure of this compound includes a piperidine ring, which is a common feature in many pharmaceuticals and other biologically active compounds. The compound also contains an ethoxy group and a tert-butyl group.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 343.415 and a density of 1.1±0.1 g/cm3. It has a boiling point of 404.0±30.0 °C at 760 mmHg. The compound is a solid at room temperature.

Scientific Research Applications

Synthesis and Characterization

1-tert-Butyl 4-ethyl 4-(2-ethoxy-2-oxoethyl)piperidine-1,4-dicarboxylate and its derivatives have been synthesized and characterized, contributing to the field of organic chemistry. For example, Kulkarni et al. (2016) synthesized two derivatives, characterized them by spectroscopic studies, and analyzed their structures using X-ray diffraction. The study highlighted the linear shape of the molecules and their intermolecular interactions, forming two-dimensional structures. This research provides insights into the structural properties of such compounds, relevant for further chemical and pharmacological investigations (Kulkarni et al., 2016).

Antibacterial and Antifungal Activities

The derivatives of this compound have been evaluated for their antibacterial and antifungal activities. Kulkarni et al. (2016) found that these compounds exhibit moderate activity against several microorganisms, suggesting potential applications in the development of new antimicrobial agents (Kulkarni et al., 2016).

Asymmetric Synthesis for Nociceptin Antagonists

This compound has been used in the asymmetric synthesis of intermediates for nociceptin antagonists. Jona et al. (2009) developed an efficient method for synthesizing an intermediate, demonstrating its application in large-scale operations and producing enantiomerically pure compounds. This research contributes to the development of new drugs targeting nociceptin receptors, which are important in pain modulation (Jona et al., 2009).

Safety and Hazards

This compound may cause skin irritation and serious eye irritation. It’s recommended to wear protective gloves, eye protection, and face protection when handling this compound. If skin irritation occurs or eye irritation persists, medical advice should be sought.